Cas no 2680854-63-9 (tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate)

• Product Name: tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate
• CAS No: 2680854-63-9
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• CID: 6083928
• PubChem ID: 165908475
• Update Time: 2025-11-06

tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680854-63-9
• tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate
• EN300-28284397

• Inchi： 1S/C13H16F3NO2/c1-13(2,3)19-12(18)17-11(7-14)9-5-4-8(15)6-10(9)16/h4-6,11H,7H2,1-3H3,(H,17,18)
• InChI Key： KITLPHWFOASGRK-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.11331324g/mol
• Monoisotopic Mass: 275.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate

tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate, identified by the CAS registry number 2680854-63-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, with a substituted ethyl chain containing fluorine atoms at specific positions. This unique structure contributes to its versatile properties and reactivity.

Recent studies have highlighted the potential of tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other enzyme-targeting agents. The presence of fluorine atoms in the molecule enhances its lipophilicity and bioavailability, making it an attractive candidate for pharmacological applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer therapy.

In addition to its pharmaceutical applications, tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate has been investigated for its role in polymer chemistry. The compound's ability to act as a crosslinking agent has been leveraged in the development of advanced materials with improved mechanical and thermal properties. A 2023 article in Macromolecules reported that incorporating this compound into polyurethane formulations significantly enhances their durability and resistance to environmental factors, making them suitable for industrial applications.

The synthesis of tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. This is followed by alkylation or acylation steps to introduce the tert-butyl carbamate group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed coupling reactions has been reported to improve yield and purity, reducing production costs and minimizing waste.

From an environmental perspective, understanding the fate and behavior of tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate in ecosystems is crucial. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, primarily through hydrolysis and microbial action. However, its persistence in aquatic environments remains a concern due to its lipophilic nature. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with this compound to ensure sustainable practices in its production and use.

In conclusion, tert-butyl N-[1-(2,4-difluorophenyl)-2-fluoroethyl]carbamate, CAS No. 2680854-63-9, stands as a pivotal molecule in contemporary chemical research. Its diverse applications across pharmaceuticals, materials science, and polymer chemistry underscore its significance. As research continues to uncover new potentials for this compound, it is expected to play an even more prominent role in driving innovation across various industries.